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Compound of Interest

Compound Name: DNJNAc

Cat. No.: B1666460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-acetyl-D-glucosamine (GlcNAc) is a pivotal monosaccharide derivative of glucose actively

investigated in various fields, including drug development, cosmetics, and as a food

supplement.[1] As a fundamental component of glycoproteins, proteoglycans, and

glycosaminoglycans, its role in cellular processes is of significant interest.[2] Notably, GlcNAc

has been identified as an activator of the NLRP3 inflammasome, a key component of the

innate immune system, by inducing the dissociation of hexokinase from mitochondria.[1] It also

serves as a cytoprotective agent, maintaining the integrity of mucous membranes.[1]

Accurate and reproducible experimental outcomes hinge on the correct preparation and

storage of GlcNAc solutions. This document provides a detailed protocol for the preparation of

GlcNAc solutions, recommendations for storage to ensure stability, and a summary of its

solubility in various solvents.

Data Presentation: Quantitative Solubility and
Storage Data
The following table summarizes the key quantitative data for the preparation and storage of N-

acetyl-D-glucosamine solutions.
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Parameter Value Solvent/Condition Source

Molecular Weight 221.21 g/mol - [2]

Solubility in Water 25% (250 mg/mL) Water [2]

Solubility in PBS (pH

7.2)
~5 mg/mL

Phosphate-Buffered

Saline
[3]

Solubility in DMSO ~10 mg/mL Dimethyl Sulfoxide [3]

Solubility in Dimethyl

Formamide
~0.25 mg/mL Dimethyl Formamide [3]

Solid Form Stability ≥ 4 years -20°C [3]

Aqueous Solution

Stability

Not recommended for

more than one day
Aqueous buffers [3]

Stock Solution

Stability
Up to 6 months

Aliquoted and stored

at -20°C
[4]

Experimental Protocols
Protocol for Preparation of a 100 mM Aqueous Stock
Solution of N-acetyl-D-glucosamine
This protocol describes the preparation of a 100 mM stock solution of GlcNAc in sterile water,

suitable for use in cell culture and other biological assays.

Materials:

N-acetyl-D-glucosamine (powder, ≥98% purity)[3]

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer
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Sterile filtration unit (0.22 µm pore size)

Sterile microcentrifuge tubes for aliquoting

Procedure:

Calculate the required mass of N-acetyl-D-glucosamine:

The molecular weight of GlcNAc is 221.21 g/mol .

To prepare 10 mL of a 100 mM (0.1 M) solution, the required mass is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 221.21 g/mol = 0.22121 g

Weigh out approximately 221 mg of N-acetyl-D-glucosamine powder using an analytical

balance.

Dissolution:

Transfer the weighed GlcNAc powder into a sterile 15 mL conical tube.

Add a small volume of sterile water (e.g., 5 mL) to the tube.

Vortex the tube vigorously until the powder is completely dissolved. The solution should be

clear and colorless.[2]

Once dissolved, add sterile water to bring the final volume to 10 mL.

Sterilization:

To ensure sterility for cell culture applications, filter the solution through a 0.22 µm sterile

filtration unit into a new sterile conical tube.

Aliquoting and Storage:
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Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

For short-term storage (up to one day), aqueous solutions can be stored at 4°C.[3][5]

For long-term storage, store the aliquots at -20°C. Stock solutions are reported to be

stable for up to 6 months when stored at -20°C.[4]

Mandatory Visualizations
Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing a sterile GlcNAc stock solution.
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Signaling Pathway: NLRP3 Inflammasome Activation by
GlcNAc
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Caption: GlcNAc-mediated activation of the NLRP3 inflammasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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